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Compound of Interest

Compound Name: Perfluorododecyl iodide

Cat. No.: B1346554

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,
and emergency procedures for Perfluorododecyl iodide. The information is compiled from
multiple safety data sheets (SDS) to ensure a thorough understanding for professionals
working with this compound.

Chemical Identification and Physical Properties

Perfluorododecyl iodide is a fluorinated organic compound.[1] It is essential to distinguish
between different isomers and related compounds, as their properties and CAS numbers may
vary. This guide focuses primarily on the information available for CAS numbers 423-62-1 and
307-60-8.

Table 1: Chemical Identifiers
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Identifier Value

1,11,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-

henicosafluoro-10-iododecane[1][2]

Chemical Name

Perfluorodecyl iodide, Heneicosafluorodecyl

Synonyms lodide[1][3]
Molecular Formula CioF21[1][3][4]
Molecular Weight ~645.98 g/mol [1][2][4]
CAS Number 423-62-1[1][3][4], 307-60-8[5]
Table 2: Physical and Chemical Properties
Property Value Source
Appearance Solid [4]
Melting Point 65-70 °C [1][6]
Boiling Point 195-200 °C [1][6]
Density ~1.8 g/cm?3 [1]
Flash Point 195-200 °C [1]
Vapor Pressure 0.475 mmHg @ 25 °C [1]
Refractive Index ~1.317 [1]
Solubility Soluble in water [7]
Sensitivity Light sensitive [31[5]

Hazard Identification and GHS Classification

Perfluorododecyl iodide is classified as a hazardous substance under the Globally

Harmonized System (GHS).[2][4] Users must be aware of its potential health effects.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement
) ] o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2
[31[4]
Serious Eye Damage/Eye 5/ oA H319: Causes serious eye

Irritation

irritation[2][3][4]

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory Tract)

H335: May cause respiratory
irritation[2][3][4]

Carcinogenicity

H351: Suspected of causing

cancer[3]

Signal Word: Warning[4]

Hazard Pictogram:

e GHSO07 (Exclamation Mark)[7]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below, outlining

measures to prevent exposure and respond to incidents.

Table 4: Precautionary Statements Summary
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Code Statement

Prevention

P201 Obtain special instructions before use.[3]
Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray.[4][7]

P264 Wash skin thoroughly after handling.[3][4]
Use only outdoors or in a well-ventilated area.[3]

pP271
[4]

280 Wear protective gloves/protective clothing/eye
protection/face protection.[3][4][7]

Response

P302 + P352 IF ON SKIN: Wash with plenty of water.[3][4]
IF INHALED: Remove person to fresh air and

P304 + P340

keep comfortable for breathing.[3][4][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][4]

[7]

IF exposed or concerned: Get medical

P308 + P313 ) )
advice/attention.[3]
P312 Call a POISON CENTER/doctor if you feel
unwell.[3][4]
If skin irritation occurs: Get medical
P332 + P313 ) )
advice/attention.[3][4]
If eye irritation persists: Get medical
P337 + P313 _ _
advice/attention.[3][4]
Take off contaminated clothing and wash it
P362 + P364

before reuse.[3]
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Storage

Store in a well-ventilated place. Keep container
P403 + P233 ,

tightly closed.[3][4]
P405 Store locked up.[3][4][7]
Disposal

Dispose of contents/container to an authorized
P501 hazardous or special waste collection point in

accordance with local regulation.[3]

Experimental Protocols and Interpretation

Detailed experimental protocols for the toxicological assessment of Perfluorododecyl iodide
are not available in the cited safety data sheets. The GHS classifications are based on
standardized criteria (e.g., OECD guidelines) which involve assessing the substance's effects

on biological systems.

» Skin Irritation (Category 2): This classification implies that in standardized tests (typically on
animals), the substance caused reversible inflammatory changes to the skin.

» Eye Irritation (Category 2A): This indicates the substance produced reversible changes in the
eye, such as redness, swelling, or corneal opacity, that were fully reversible within a defined
observation period.

» Specific Target Organ Toxicity - Single Exposure (Category 3): This classification suggests
that a single exposure to the substance can cause transient, narcotic effects or respiratory
tract irritation.

¢ Carcinogenicity (Category 2): This classification indicates there is limited evidence of
carcinogenicity in animal studies, suggesting the substance is suspected of having
carcinogenic potential for humans.[3]

Handling and Storage Procedures

Proper handling and storage are critical to minimize risk.
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Safe Handling

e Avoid all personal contact, including inhalation of dust or vapors.[3]

e Use in a well-ventilated area or outdoors.[3][4]

o Wear appropriate personal protective equipment (PPE) as detailed in Section 5.[3]
» Avoid formation of dust and aerosols.[4]

e Do not eat, drink, or smoke when handling the product.[3]

e Wash hands and any exposed skin thoroughly after handling.[3][4]

o Keep containers securely sealed when not in use.[3]

Storage Conditions

o Store in original, tightly closed containers (e.g., polyethylene or polypropylene).[3]
o Store in a cool, dry, and well-ventilated place.[3][4]

o Store locked up.[3][4][7]

e The recommended storage temperature is 2-8°C.[3]

e Protect from light, as the material is light-sensitive.[3][5]

o Store away from incompatible materials, such as strong oxidizing agents, and foodstuff
containers.[3][8]

Exposure Controls and Personal Protection
Engineering Controls

e Work should be conducted in a well-ventilated area.[4]
o Provide appropriate exhaust ventilation at places where dust is formed.[4]

o Ensure eyewash stations and safety showers are close to the workstation.[8][9]
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Personal Protective Equipment (PPE)

Table 5: Recommended Personal Protective Equipment

Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166, or chemical splash goggles.[4][8]

Skin Protection

Chemical-resistant gloves (must be inspected
prior to use). Use proper glove removal
technique. A chemical apron or other protective
clothing is recommended to prevent skin
exposure.[4][8]

Respiratory Protection

For nuisance exposures, use a P95 (US) or P1
(EV) patrticle respirator. For higher-level
protection, use type OV/AG/P99 (US) or ABEK-
P2 (EU) respirator cartridges. Use
NIOSH/MSHA or EN 149 approved respirators.

[4]18]

Emergency and First-Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure. Always seek medical

attention if symptoms persist or if there is any doubt.
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Exposure Event

Exposure Occurs

Initial Agsessment

—

identify Expm
ity Exposure Route _

Inhalation Skin

Eye

Ingestion

First-Aigl Actions

Inhalation:

- Move to fresh air. Skin Contact:

- Take off contaminated clothing.
- Flush skin with plenty of water (and soap if available).

- If not breathing, give artificial respiration.
- Keep comfortable.

Eye Contact:

- Rinse cautiously with water for several minutes.
- Remove contact lenses if present and easy to do.
- Keep eyelids apart.

Ingestion:
- Give a glass of water.
- Do NOT induce vomiting.
- Rinse mouth.

If irritatign ocqurs

If painfirritation persists

¥ Me?ical Follow-up

If in doupt or symptoms persist

Seek medical advice/attention.
Show SDS to the doctor.

Click to download full resolution via product page

Caption: First-aid workflow for Perfluorododecyl iodide exposure.

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3][4] If
the person is not breathing, provide artificial respiration.[4] Seek medical attention if you feel

unwell.[4]

Skin Contact: Immediately flush skin and hair with running water, using soap if available.[3]

Remove contaminated clothing and wash it before reuse.[3] Seek medical attention if skin

irritation develops or persists.[3][4]
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e Eye Contact: Immediately wash out the eyes with fresh running water for at least 15 minutes.
[3][4] Ensure complete irrigation by keeping eyelids apart.[3] Remove contact lenses if
present and easy to do so.[3][4] Seek medical attention without delay, especially if pain or
irritation persists.[3][4]

 Ingestion: Give a glass of water immediately.[3] Do not induce vomiting. Rinse the mouth
with water.[4] First aid is generally not required, but if in doubt, contact a Poisons Information
Centre or a doctor.[3]

Accidental Release and Fire-Fighting Measures
Accidental Release Measures

The response to a spill depends on its scale. For any spill, ensure adequate ventilation and
prevent the substance from entering drains or waterways.[3][4]
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Spill Detected

Assess Spill Size

Major

Minor Spill Major Spill
Alert Emergency Services.
Advise and evacuate personnel.
Control personal contact with full protective clothing.

Wear PPE (gloves, safety glasses, respirator).
Avoid breathing dust.

Use dry cleanup procedures.
Vacuum (with H-Class HEPA filter) or sweep up.
Dampen with water to prevent dusting.

Prevent spillage from entering drains or water courses.
Recover product wherever possible.

IF DRY: Use dry cleanup procedures.
Place in suitable, sealed containers for disposal. IF WET: Vacuum/shovel up.
Wash area down with large amounts of water.

Place residues in sealed, labeled containers for disposal.

Click to download full resolution via product page

Caption: Workflow for responding to a Perfluorododecyl iodide spill.

¢ Minor Spills:

o Wear protective clothing, gloves, safety glasses, and a dust respirator.[3]
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o Use dry clean-up procedures and avoid generating dust.[3]
o You can dampen the material with water to prevent dusting before sweeping.[3]

o Vacuuming is preferred, but the vacuum cleaner must be fitted with an H-Class HEPA filter.

[3]
o Place the collected material into suitable containers for disposal.[3]
e Major Spills:

o Alert emergency services and advise personnel in the area of the hazard.[3]

[¢]

Control personal contact by wearing appropriate protective clothing.[3]

[e]

Prevent the spillage from entering drains or water courses.[3]

(¢]

Recover the product wherever possible.[3]

[¢]

Collect residues and place them in sealed plastic bags or other containers for disposal.[3]

Wash the area down with large amounts of water and prevent runoff from entering drains.

[3]

o

Fire-Fighting Measures

o Extinguishing Media: There is no restriction on the type of extinguisher. Use media suitable
for the surrounding area, such as water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][4]

o Fire/Explosion Hazard: The substance is non-combustible and not considered a significant
fire risk.[3] However, containers may burn and emit poisonous or corrosive fumes (Carbon
oxides, Hydrogen fluoride, Hydrogen iodide) when heated.[3][4]

 Fire-Fighting Instructions:
o Alert the Fire Brigade.[3]

o Wear a self-contained breathing apparatus (SCBA) and protective gloves.[3][4]
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o Cool fire-exposed containers with water spray from a protected location.[3]

Logical Relationships in Safety Protocols

The safe use of Perfluorododecyl iodide relies on the interconnectedness of administrative
controls, engineering controls, and personal protective equipment.

Control Measures

Administrative Controls Engineering Controls Personal Protective Equipment
(SOPs, Training, Labeling) (Fume Hood, Ventilation, Eyewash Station) (Gloves, Goggles, Respirator)
\ I

e
Safe Storage
(Cool, Dry, Ventilated, Light-Protected, Locked)

— %:' T

Spill Response First Aid Safe Handling

(Contain, Clean, Dispose) (Flush, Move to fresh air) (Avoid contact, No eating/drinking)

Desired Outcopré
Personnel and Environmental Safety

Click to download full resolution via product page

Caption: Logical relationship between controls and safe laboratory outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Perfluorododecyl lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346554#perfluorododecyl-iodide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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